![molecular formula C17H18N2O2S B5561764 1-(cyclopropylcarbonyl)-3-(4-morpholinylcarbonothioyl)-1H-indole](/img/structure/B5561764.png)
1-(cyclopropylcarbonyl)-3-(4-morpholinylcarbonothioyl)-1H-indole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(cyclopropylcarbonyl)-3-(4-morpholinylcarbonothioyl)-1H-indole, also known as CPI-455, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.
Scientific Research Applications
Catalytic Functionalization and Asymmetric Alkylation
Vinylcyclopropanes (VCPs) are utilized to generate 1,3-dipoles in the presence of a palladium catalyst, acting as electrophiles for the functionalization of 3-substituted 1H-indoles and tryptophan derivatives through a Pd-catalyzed asymmetric allylic alkylation (Pd-AAA). This method enables the synthesis of various indolenine and indoline products with high yields and selectivity, showcasing the potential for constructing complex polycyclic structures via functional group juxtaposition (Trost et al., 2018).
Enantioselective Cyclopropanation
The first enantioselective copper-catalyzed cyclopropanation of N-acyl indoles, employing carbohydrate-based bis(oxazoline) ligands, has been demonstrated. This approach is critical for the synthesis of indole alkaloids, yielding products with an all-carbon quaternary stereocenter. Such methodologies are foundational for the efficient assembly of indole alkaloid structures, offering valuable building blocks for further synthesis (Özüduru et al., 2012).
Indolecarbonyl Coupling Reactions
Indole-3-carbonyls have been successfully coupled under the promotion of samarium diiodide, achieving high stereoselectivity through chelate transition states. This method facilitates the synthesis of various indole derivatives and indole-fused polycyclic compounds, highlighting the synthetic versatility of indolecarbonyl groups in constructing molecules of pharmaceutical interest (Lin et al., 1998).
Catalytic Synthesis of 3-Aminoalkylated Indoles
Gold nanoparticles coupled with 3-morpholinopropane-1-sulfonic acid (MOPS) have been shown to catalyze the cyclocondensation reaction of aldehydes with indole and amines, facilitating the synthesis of 3-aminoalkylated indoles. This represents an innovative approach to indole functionalization, leveraging the catalytic properties of gold nanoparticles for efficient synthesis under mild conditions (Sapkal et al., 2020).
properties
IUPAC Name |
cyclopropyl-[3-(morpholine-4-carbothioyl)indol-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O2S/c20-16(12-5-6-12)19-11-14(13-3-1-2-4-15(13)19)17(22)18-7-9-21-10-8-18/h1-4,11-12H,5-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRCFYGKGMHDYLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)N2C=C(C3=CC=CC=C32)C(=S)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.